Cas no 685-69-8 (ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate)

ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate structure
685-69-8 structure
Product Name:ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate
CAS No:685-69-8
MF:C6H6F4O3
MW:202.103656291962
CID:1728887
PubChem ID:10954607
Update Time:2025-04-21

ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-ethyl-2,4,4,4-tetrafluoro-3-oxo-, ion(1-)
    • 2-Ethyl-2,4,4,4-tetrafluor-3-oxobutanoat
    • 2-Ethyl-2,4,4,4-tetrafluoro-3-oxobutanoate
    • LogP
    • ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate
    • ETHYL-2,4,4,4-TETRAFLUOROACETOACETATE
    • AT33335
    • AKOS026742815
    • EN300-157604
    • ethyl 3-oxo-2,4,4,4-tetrafluorobutyrate
    • SCHEMBL1770642
    • Ethyl2,4,4,4-tetrafluoro-3-oxobutanoate
    • DTXSID90449646
    • ethyl 2,4,4,4-tetrafluoroacetoacetate
    • 685-69-8
    • Butanoic acid, 2,4,4,4-tetrafluoro-3-oxo-, ethyl ester
    • Inchi: 1S/C6H6F4O3/c1-2-13-5(12)3(7)4(11)6(8,9)10/h3H,2H2,1H3
    • InChI Key: JQGQFCBRPKXRHM-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OCC)C(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 202.02528
  • Monoisotopic Mass: 202.02530670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-157604-0.05g
ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate
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Enamine
EN300-157604-0.5g
ethyl 2,4,4,4-tetrafluoro-3-oxobutanoate
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Enamine
EN300-157604-1.0g
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Enamine
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Enamine
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Enamine
EN300-157604-10.0g
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Enamine
EN300-157604-50mg
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Enamine
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